Cas no 17142-79-9 (6-Benzothiazolol,2-ethyl-)

6-Benzothiazolol,2-ethyl- structure
6-Benzothiazolol,2-ethyl- structure
Product Name:6-Benzothiazolol,2-ethyl-
CAS No:17142-79-9
MF:C9H9NOS
MW:179.238860845566
CID:122125
PubChem ID:23349470
Update Time:2025-04-18

6-Benzothiazolol,2-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 6-Benzothiazolol,2-ethyl-
    • 6-Benzothiazolol,2-ethyl-(8CI,9CI)
    • 2-ethyl-1,3-benzothiazol-6-ol
    • 17142-79-9
    • SCHEMBL11293396
    • Inchi: 1S/C9H9NOS/c1-2-9-10-7-4-3-6(11)5-8(7)12-9/h3-5,11H,2H2,1H3
    • InChI Key: NLVXJKRIENTPGY-UHFFFAOYSA-N
    • SMILES: S1C(CC)=NC2C=CC(=CC1=2)O

Computed Properties

  • Exact Mass: 179.04057
  • Monoisotopic Mass: 179.04048508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 61.4Ų

Experimental Properties

  • PSA: 33.12
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